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Get Quote

Storage Conditions & Physical Properties

For researchers and drug development professionals, precise storage information is critical for maintaining

compound integrity. The data for 5-Acetylsalicylamide (CAS 40187-51-7) is summarized in the table below.

Property Specification / Recommendation

Chemical Name 5-Acetylsalicylamide (also known as 5-Acetyl-2-hydroxybenzamide) [1] [2] [3]

CAS RN 40187-51-7 [1] [2] [3]

Molecular Formula C₉H₉NO₃ [1] [3] [4]

Molecular Weight 179.17 g/mol [2] [3] [4]

Physical Form White to Light yellow (or Light Brown) powder to crystal [1] [2] [3]

Melting Point 222-226 °C (TCI) [1]; 220-222 °C (lit., from other suppliers) [3] [5] [4]

Recommended
Storage

Room Temperature, in a cool and dark place (<15°C recommended by TCI)
[1]. Keep container tightly closed in a dry, cool, and well-ventilated place [2].
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Property Specification / Recommendation

Solubility Soluble in DMSO (Slightly), Methanol (Slightly), and Dimethylformamide [1] [2]
[3].

Handling, Hazards, and Stability

Safe handling practices are essential to maintain stability and ensure personnel safety.

Hazard Identification: The substance is classified as harmful and irritating. Key hazard statements
include:

H302: Harmful if swallowed [1] [2].
H315: Causes skin irritation [1] [2].

H319: Causes serious eye irritation [1] [2].
Precautionary Measures: [1] [2]

Personal Protection: Wear protective gloves, eye protection, and face protection.
Hygiene: Wash skin thoroughly after handling.

Handling: Avoid dust formation and avoid breathing dust. Handle in a well-ventilated place.
Use non-sparking tools.

Stability and Incompatibilities: While specific hazardous decomposition products are not listed in
the searched data sheets, the compound should be stored away from incompatible materials. As a

general practice for organic solids, avoid strong oxidizing agents [2].

Synthesis and Application Context

To provide a more complete technical picture, the synthesis and primary research uses of 5-

Acetylsalicylamide are outlined below.

Synthesis Protocol: One referenced method involves Friedel-Crafts acylation of salicylamide. The

process uses a NaCl-AlCl₃ low melting point mixed molten salt system at 140°C, with acetyl chloride
as the acylating agent. The crude product is then isolated by precipitation in an acidic ice-water

mixture and purified via recrystallization from ethanol, yielding a white solid with high purity (≥98.1%)
[3].

Research Applications: 5-Acetylsalicylamide is primarily used as a reagent or building block in
organic synthesis. Documented uses include:

A reagent in the synthesis of phosphotyrosine peptidomimetic prodrugs [3].
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A precursor for preparing 4-aminopiperidine ureas, which are compounds that act as human

β3 adrenergic receptor agonists [3].
An intermediate in the preparation of 5-acetyl-2(3H)-benzoxazolone via a two-step synthetic

route using Hofmann rearrangement [5].

The following diagram illustrates this synthesis pathway and its key applications in research:
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Guidance for Further Research

The search results provide a solid foundation on basic storage and properties, but they lack deep stability

data under various conditions (e.g., pH, long-term). To acquire more in-depth technical data:

Consult Manufacturer COAs: For lot-specific stability data, always request the Certificate of
Analysis (CoA) from your supplier, as indicated in the search results [1] [5].

Expand Literature Search: Proactively search scientific databases (like SciFinder, Reaxys) for
journal articles that use 5-Acetylsalicylamide. The experimental sections often contain practical

handling notes and stability observations not found in commercial data sheets.
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Conduct Stability Studies: For critical drug development applications, designing and conducting

your own forced degradation studies and monitoring stability under specific storage conditions will
generate the most relevant and reliable data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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